Cas no 102506-12-7 (Chromate(3-),bis[3-hydroxy-4-[(2-hydroxyphenyl)azo]-7-nitro-1-naphthalenesulfonato(3-)]-,disodium hydrogen (9CI))

• Product Name: Chromate(3-),bis[3-hydroxy-4-[(2-hydroxyphenyl)azo]-7-nitro-1-naphthalenesulfonato(3-)]-,disodium hydrogen (9CI)
• CAS No: 102506-12-7
• MF: C₃₂H₂₃CrN₆Na₂O₁₄S₂
• MW: 877.662468194962
• CID: 233719
• PubChem ID: 136180128
• Update Time: 2025-04-19

Chromate(3-),bis[3-hydroxy-4-[(2-hydroxyphenyl)azo]-7-nitro-1-naphthalenesulfonato(3-)]-,disodium hydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Chromate(3-),bis[3-hydroxy-4-[(2-hydroxyphenyl)azo]-7-nitro-1-naphthalenesulfonato(3-)]-,disodium hydrogen (9CI)
• Disodium hydrogen bis(3-hydroxy-4-((2-hydroxyphenyl)azo)-7-nitronaphthalene-1-sulphonato(3-))chromate(3-)
• Chromate(3-),bis[3-hydroxy-4-[(2-hydroxyphenyl)azo]-7-nitro-1-naphthalenesulfonato(3-)]-,disod...
• disodium,chromium,hydron,(4Z)-4-[(2-hydroxyphenyl)hydrazinylidene]-7-nitro-3-oxonaphthalene-1-sulfonic acid
• 102506-12-7
• EINECS 310-117-1

• Inchi： 1S/2C16H11N3O7S.Cr.2Na/c2*20-13-4-2-1-3-12(13)17-18-16-10-6-5-9(19(22)23)7-11(10)15(8-14(16)21)27(24,25)26;;;/h2*1-8,20-21H,(H,24,25,26);;;/q;;;2*+1/p+1
• InChI Key： XSWZKVUHVCWWLJ-UHFFFAOYSA-O
• SMILES： [Cr].S(C1=C2C=C(C=CC2=C(C(=C1)O)N=NC1C=CC=CC=1O)[N+](=O)[O-])(=O)(=O)O.S(C1=C2C=C(C=CC2=C(C(=C1)O)N=NC1C=CC=CC=1O)[N+](=O)[O-])(=O)(=O)O.[Na+].[Na+].[H+]

Computed Properties

• Exact Mass: 876.991410g/mol
• Monoisotopic Mass: 876.991410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 57
• Rotatable Bond Count: 0
• Complexity: 1470
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 348Ų

Experimental Properties

• PSA: 332.93000
• LogP: 5.70580